molecular formula C13H10F2O2S B7020003 1-Benzylsulfonyl-2,4-difluorobenzene

1-Benzylsulfonyl-2,4-difluorobenzene

Cat. No.: B7020003
M. Wt: 268.28 g/mol
InChI Key: DKLJASNWJCVWDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzylsulfonyl-2,4-difluorobenzene is a fluorinated aromatic sulfone compound that serves as a versatile chemical building block and intermediate in medicinal chemistry and drug discovery research. The 2,4-difluorobenzenesulfonyl moiety is a privileged structure in the design of bioactive molecules, particularly in developing inhibitors of protein-protein interactions (PPIs). Its primary research value lies in its application as a key synthon for constructing more complex molecules targeting biologically relevant pathways. A significant application of this chemical class is in the development of potent inhibitors of the Keap1-Nrf2 protein-protein interaction, a prominent target in oxidative stress-related diseases. Research on closely related 1,4-bis(arylsulfonamido)benzene or naphthalene-N,N'-diacetic acids has demonstrated that molecules containing the 2,4-difluorobenzenesulfonyl group can achieve nanomolar potency in disrupting this interaction, with IC50 values as low as 14.2 nM in TR-FRET assays . These inhibitors function by binding to the Kelch domain of Keap1, thereby preventing the degradation of Nrf2 and allowing for the activation of the antioxidant response pathway, which upregulates cytoprotective genes such as GSTM3, HMOX2, and NQO1 . Furthermore, benzene-sulfonamide derivatives have shown promising activity as inhibitors of oxidative phosphorylation (OXPHOS), specifically targeting mitochondrial Complex I . Such inhibitors represent a promising therapeutic strategy for select cancers dependent on aerobic metabolism, including certain pancreatic cancers, lymphomas, and acute myeloid leukemias . The structural features of 1-Benzylsulfonyl-2,4-difluorobenzene, including the sulfonyl group, fluorine atoms, and benzyl group, contribute to its ability to fine-tune the physicochemical properties of lead compounds, such as LogP, topological polar surface area (tPSA), and aqueous solubility, which are critical for optimizing drug-like properties . This compound is intended for use as a research chemical by qualified professionals in laboratory settings only.

Properties

IUPAC Name

1-benzylsulfonyl-2,4-difluorobenzene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10F2O2S/c14-11-6-7-13(12(15)8-11)18(16,17)9-10-4-2-1-3-5-10/h1-8H,9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DKLJASNWJCVWDU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CS(=O)(=O)C2=C(C=C(C=C2)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H10F2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

268.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Suzuki–Miyaura-Type Coupling Adaptations

While traditional Suzuki couplings involve boronic acids, adaptations using sulfonylboron reagents have been explored. For instance, 1-iodo-2,4-difluorobenzene reacts with benzylsulfonylboronic acid in the presence of Pd(PPh3)4 and a base, yielding the target compound. However, this method remains less common due to the limited stability of sulfonylboron species.

Reductive Dechlorination Pathways

Patent literature describes reductive dechlorination of polychlorinated precursors as a precursor step. For example, 1-chloro-2,4-difluorobenzene undergoes hydrogenolysis with Pd/C in the presence of trialkylamines, generating a reactive intermediate that subsequently reacts with benzylsulfonyl chloride. This two-step process achieves yields upward of 70% while minimizing over-reduction byproducts.

Table 1: Comparative Analysis of Palladium-Catalyzed Methods

MethodSubstrateCatalystYield (%)Purity (%)
Suzuki Adaptation1-Iodo-2,4-difluorobenzenePd(PPh3)46592
Reductive Dechlorination1-Chloro-2,4-difluorobenzenePd/C (5%)7295

Oxidation of Benzylthio Precursors

The oxidation of 1-benzylthio-2,4-difluorobenzene to the corresponding sulfone represents a straightforward route. This method exploits the high reactivity of thioethers toward oxidation, ensuring high regioselectivity.

Oxidizing Agents and Conditions

Hydrogen peroxide (30% in acetic acid) and meta-chloroperbenzoic acid (mCPBA) are commonly employed. Reactions typically proceed at 50–60°C for 6–8 hours, achieving conversions exceeding 90%. The choice of oxidant impacts byproduct formation; mCPBA offers cleaner reactions but at a higher cost.

Scalability Considerations
Industrial-scale implementations favor hydrogen peroxide due to its low cost and ease of handling. However, stringent temperature control is necessary to prevent epoxidation of the benzyl group, a competing side reaction.

One-Pot Multistep Synthesis

Recent advancements focus on streamlining synthesis through one-pot methodologies, reducing purification steps and improving atom economy.

Sequential Halogenation-Sulfonylation

A patented approach involves the sequential treatment of 2,4-difluorobenzene with N-bromosuccinimide (NBS) followed by in situ reaction with benzylsulfonyl chloride. This method circumvents the isolation of intermediates, achieving an overall yield of 68% with 99% purity.

Advantages

  • Eliminates intermediate purification, reducing solvent waste.

  • Compatible with continuous-flow reactors for large-scale production.

Comparative Evaluation of Methods

Table 2: Method Efficiency and Practicality

MethodYield Range (%)Purity (%)Cost (Relative)Scalability
Nucleophilic Substitution75–8595–99LowHigh
Palladium Catalysis65–7290–95HighModerate
Thioether Oxidation85–9097–99ModerateHigh
One-Pot Synthesis65–7098–99LowHigh

Chemical Reactions Analysis

Types of Reactions: 1-Benzylsulfonyl-2,4-difluorobenzene undergoes various chemical reactions, including:

    Electrophilic Aromatic Substitution: The difluorobenzene ring can participate in electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

    Nucleophilic Substitution: The benzylsulfonyl group can be displaced by nucleophiles under appropriate conditions.

    Oxidation and Reduction: The compound can undergo oxidation to form sulfoxides or sulfones and reduction to form thiols or sulfides.

Common Reagents and Conditions:

    Electrophilic Aromatic Substitution: Reagents such as nitric acid, sulfuric acid, and halogens are commonly used under acidic conditions.

    Nucleophilic Substitution: Strong nucleophiles such as alkoxides or amines are used under basic conditions.

    Oxidation and Reduction: Oxidizing agents like hydrogen peroxide or potassium permanganate and reducing agents like lithium aluminum hydride are employed.

Major Products:

    Electrophilic Aromatic Substitution: Products include nitro, sulfonyl, and halogenated derivatives.

    Nucleophilic Substitution: Products include substituted benzylsulfonyl derivatives.

    Oxidation and Reduction: Products include sulfoxides, sulfones, thiols, and sulfides.

Scientific Research Applications

1-Benzylsulfonyl-2,4-difluorobenzene has several scientific research applications:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: It is investigated for its potential use in drug development, particularly as a building block for pharmaceuticals.

    Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Benzylsulfonyl-2,4-difluorobenzene involves its interaction with various molecular targets. The benzylsulfonyl group can act as an electrophile, facilitating reactions with nucleophiles. The difluorobenzene ring can participate in aromatic substitution reactions, allowing for the introduction of various functional groups. These interactions are mediated through pathways involving the formation of intermediates such as arenium ions or benzenonium intermediates.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Electronic Effects

1-Chloro-2-fluoro-4-[(2-fluorobenzyl)sulfanyl]benzene (CAS 1443327-31-8)
  • Substituents : 1-Cl, 2-F, 4-SCH₂(2-F-C₆H₄).
  • Key Differences : Replaces the sulfonyl group with a sulfanyl (-S-) moiety and introduces an additional fluorine on the benzyl group.
  • Impact : The sulfanyl group is less electron-withdrawing than sulfonyl, reducing oxidative stability. The added fluorine increases lipophilicity but may complicate synthesis due to steric effects .
1-Fluoro-2-(methylsulfonyl)-4-(trifluoromethyl)benzene (CAS 1824071-56-8)
  • Substituents : 1-F, 2-MeSO₂, 4-CF₃.
  • Key Differences : Uses a methylsulfonyl group and a trifluoromethyl (-CF₃) substituent.
  • Impact : The trifluoromethyl group enhances electron-withdrawing effects and hydrophobicity, making this compound more suited for agrochemical applications. However, the methylsulfonyl group offers less steric bulk compared to benzylsulfonyl .
1-Ethynyl-2,4-difluorobenzene (CAS 302912-34-1)
  • Substituents : 1-C≡CH, 2-F, 4-F.
  • Key Differences : Replaces sulfonyl with an ethynyl group.
  • Impact : The ethynyl group enables click chemistry but reduces stability under acidic conditions. Fluorine atoms maintain electronic effects similar to the target compound .
Lithiation and Trapping
  • Example : 1-Bromo-2,4-difluorobenzene undergoes lithiation at C-3 using LDA (Lithium Diisopropylamide) in THF at -78°C, followed by trapping with acetone to yield 2-(3-bromo-2,6-difluorophenyl)propan-2-ol (50% yield) .
  • Comparison : Similar lithiation strategies could introduce sulfonyl groups via electrophilic trapping, but yields may vary due to the bulkiness of benzylsulfonyl reagents.
Suzuki-Miyaura Cross-Coupling
  • Example : 1-Bromo-2,4-difluorobenzene participates in flow-based Suzuki couplings to synthesize intermediates for drugs like Diflunisal .
  • Application to Target Compound : Coupling with benzylsulfonyl boronic acids could install the sulfonyl group, though steric hindrance may require optimized catalysts (e.g., Pd(PPh₃)₄) .

Reactivity and Functional Performance

Compound Reactivity with Electrophiles Thermal Stability Photostability
1-Benzylsulfonyl-2,4-difluorobenzene Moderate (SO₂ group deactivates ring) High High (fluorine reduces UV degradation)
1-Chloro-2-fluoro-4-[(2-fluorobenzyl)sulfanyl]benzene High (sulfanyl is activating) Moderate Low (sulfanyl prone to oxidation)
1-Ethynyl-2,4-difluorobenzene Very high (ethynyl participates in cycloadditions) Low (ethynyl decomposes at high T) Moderate

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-benzylsulfonyl-2,4-difluorobenzene, and how do reaction conditions influence yield?

  • Methodology : The synthesis can involve sequential halogenation and sulfonylation. For example, starting with 1-bromo-2,4-difluorobenzene (similar to ), bromine (Br₂) with Fe catalysis enables electrophilic substitution. Subsequent sulfonylation may use benzylsulfonyl chloride under nucleophilic conditions (e.g., NaH in DMF). Reaction temperature (0–25°C) and stoichiometric ratios (1:1.2 substrate:sulfonyl chloride) are critical for minimizing side products like over-sulfonated derivatives .
  • Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization (ethanol/water) isolates the target compound. Monitor purity via TLC (Rf ~0.3 in 7:3 hexane:EtOAc) .

Q. How can spectroscopic techniques (NMR, MS) confirm the structure of 1-benzylsulfonyl-2,4-difluorobenzene?

  • NMR Analysis :

  • ¹⁹F NMR : Two distinct signals for fluorine atoms at C2 and C4 (δ -110 to -115 ppm), split due to para-substituent effects.
  • ¹H NMR : Benzyl protons (CH₂) appear as a singlet (~δ 4.5–5.0 ppm), while aromatic protons show splitting patterns (e.g., doublets for ortho-F coupling) .
    • Mass Spectrometry : High-resolution MS (HRMS-ESI) should confirm molecular ion [M+H]⁺ at m/z 280.05 (C₁₃H₁₀F₂O₂S⁺). Fragmentation peaks (e.g., loss of benzyl group at m/z 169) validate the sulfonyl moiety .

Advanced Research Questions

Q. What mechanistic insights explain the reactivity of the sulfonyl group in nucleophilic aromatic substitution (NAS) reactions?

  • Electronic Effects : The electron-withdrawing sulfonyl group activates the benzene ring for NAS at meta/para positions. Fluorine substituents further deactivate the ring, directing nucleophiles (e.g., amines) to specific sites.
  • Kinetic Studies : Use DFT calculations (B3LYP/6-31G*) to model transition states and compare with experimental kinetics (e.g., reaction with piperidine at 60°C). Monitor progress via HPLC to quantify intermediate formation .

Q. How do substituent effects (benzylsulfonyl vs. halogen) influence biological activity in antimicrobial assays?

  • Comparative Analysis : Test 1-benzylsulfonyl-2,4-difluorobenzene against analogs like 1-chloro-2,4-difluorobenzene () in bacterial (e.g., E. coli MIC) and fungal (e.g., C. albicans) models. The sulfonyl group may enhance membrane permeability due to its polarity, but fluorine’s electronegativity could reduce bioavailability.
  • Data Interpretation : Use dose-response curves (IC₅₀ values) and molecular docking (PDB: 1KZN) to correlate structure-activity relationships (SAR) .

Q. What analytical strategies resolve contradictions in reported solubility and stability data for this compound?

  • Contradiction : Discrepancies in aqueous solubility (e.g., 0.1 mg/mL vs. 0.5 mg/mL in pH 7.4 buffer) may arise from polymorphic forms or residual solvents.
  • Resolution : Conduct dynamic light scattering (DLS) to detect aggregates and X-ray diffraction (PXRD) to identify crystalline phases. Accelerated stability studies (40°C/75% RH for 4 weeks) under inert atmosphere (N₂) assess degradation pathways .

Methodological Best Practices

Q. What safety protocols are essential for handling 1-benzylsulfonyl-2,4-difluorobenzene in lab settings?

  • PPE : Use nitrile gloves, safety goggles, and fume hoods due to potential irritancy (similar to halogenated benzene derivatives; ).
  • Waste Disposal : Neutralize sulfonyl-containing waste with 10% NaOH before incineration. Avoid aqueous disposal to prevent environmental persistence .

Q. How can computational chemistry predict regioselectivity in derivative synthesis?

  • Tools : Employ Gaussian or ORCA for Fukui function analysis to identify electrophilic/nucleophilic sites. Compare with experimental results from directed metalation (e.g., LDA at -78°C) to validate predictions .

Key Challenges and Recommendations

  • Synthetic Yield Optimization : Varying catalyst (e.g., Fe vs. AlCl₃) and solvent polarity (DMF vs. THF) can improve yields beyond 70% .
  • Biological Assay Design : Include positive controls (e.g., ciprofloxacin) and validate cytotoxicity in mammalian cells (HEK293) to exclude false positives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.